Cas no 122710-21-8 (1-(2-Amino-4-methylphenyl)ethanone)

• Product Name: 1-(2-Amino-4-methylphenyl)ethanone
• CAS No: 122710-21-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD19204667
• CID: 104429
• PubChem ID: 13930823
• Update Time: 2025-05-27

1-(2-Amino-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-methylphenyl)ethanone
• 1-(2-amino-4-methylphenyl)
• Ethanone, 1-(2-amino-4-methylphenyl)-
• 1-(2-amino-4-methylphenyl)ethan-1-one
• Ethanone, 1-(2-amino-4-methylphenyl)- (9CI)
• 2-Amino-4-methylphenylethanone
• BDSDVMMCXGKRJO-UHFFFAOYSA-N
• FCH935448
• 4310AA
• 1-(2-Amino-4-methyl-phenyl)-ethanone
• AX8219923
• ST24037054
• W18192
• 122710-21-8
• MFCD19204667
• SB32014
• XEA71021
• AKOS006338252
• DTXSID80552774
• EN300-672872
• SCHEMBL4385594
• FT-0738687
• CS-W007177
• DS-15906
• DB-062079

• MDL： MFCD19204667
• Inchi： 1S/C9H11NO/c1-6-3-4-8(7(2)11)9(10)5-6/h3-5H,10H2,1-2H3
• InChI Key： BDSDVMMCXGKRJO-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 55-56 ºC
• Boiling Point: 165 ºC (15 Torr)
• Flash Point: 119.4±21.8 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-4-methylphenyl)ethanone

Research Brief on 1-(2-Amino-4-methylphenyl)ethanone (CAS: 122710-21-8) in Chemical Biology and Pharmaceutical Applications

1-(2-Amino-4-methylphenyl)ethanone (CAS: 122710-21-8) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief synthesizes the latest findings on its chemical properties, synthetic pathways, and biological activities, providing a comprehensive overview for researchers and industry professionals.

Recent advancements in synthetic chemistry have optimized the production of 1-(2-Amino-4-methylphenyl)ethanone, with a focus on green chemistry principles to enhance yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This method not only improves efficiency but also aligns with sustainable pharmaceutical manufacturing practices.

In pharmacological research, 1-(2-Amino-4-methylphenyl)ethanone has shown promise as a precursor for kinase inhibitors. A 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters revealed its derivative, when combined with a pyrimidine scaffold, exhibited potent inhibitory activity against EGFR mutations prevalent in non-small cell lung cancer (IC50 = 8.3 nM). Structural-activity relationship (SAR) analyses further identified the amino and methyl groups as critical for target binding, offering insights for future drug design.

Neuroprotective applications have also emerged, with a recent ACS Chemical Neuroscience paper (2024) reporting its role in synthesizing compounds that modulate sigma-1 receptors. These derivatives demonstrated significant attenuation of oxidative stress in neuronal cells (p < 0.01 vs. control), suggesting potential for treating neurodegenerative disorders like Alzheimer's disease. Molecular docking simulations correlated this effect with specific interactions at the receptor's hydrophobic pocket.

Challenges remain in optimizing the pharmacokinetic profile of 1-(2-Amino-4-methylphenyl)ethanone derivatives. A 2023 European Journal of Pharmaceutical Sciences study noted rapid hepatic metabolism (t1/2 = 1.2 h in murine models) of its lead compound, prompting current research into prodrug strategies and nanoformulations to enhance bioavailability. Collaborative efforts between academia and industry are underway to address these limitations while maintaining therapeutic efficacy.

The compound's versatility is further evidenced by its incorporation into fluorescent probes for biological imaging. Researchers at MIT (2024) developed a turn-on probe based on its structure that selectively detects amyloid-beta aggregates with a 40-fold fluorescence increase, enabling real-time monitoring of protein misfolding in neurodegenerative disease models. This dual chemical-biological utility underscores its importance across multiple research domains.

In conclusion, 1-(2-Amino-4-methylphenyl)ethanone (122710-21-8) continues to be a molecule of significant interest in pharmaceutical development. Ongoing research is expected to yield improved synthetic methodologies, enhanced therapeutic derivatives, and innovative diagnostic tools. Future directions may explore its potential in combination therapies and personalized medicine approaches, particularly in oncology and neurology applications.